Methyl 4-iodo-3-(trifluoromethyl)benzoate
Overview
Description
Methyl 4-Iodo-3-(trifluoromethyl)benzoate is a chemical compound with the molecular formula C9H6F3IO2 . It is an ester and is often used in pharmaceutical testing .
Molecular Structure Analysis
The molecular weight of Methyl 4-Iodo-3-(trifluoromethyl)benzoate is 330.05 . The InChI code for this compound is 1S/C9H6F3IO2/c1-15-8(14)5-2-3-7(13)6(4-5)9(10,11)12/h2-4H,1H3 .Physical And Chemical Properties Analysis
Methyl 4-Iodo-3-(trifluoromethyl)benzoate is a solid at room temperature . The storage temperature for this compound is ambient temperature .Scientific Research Applications
Certainly! Let’s delve into the scientific research applications of Methyl 4-iodo-3-(trifluoromethyl)benzoate . This compound, with the chemical formula C9H6F3IO2, has a molecular weight of 330.05 g/mol . Here are six unique applications:
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Organic Synthesis and Medicinal Chemistry:
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Colchicine-Derived Nitrate Esters:
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Aminocarbonylation Reactions:
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Copper-Free Sonogashira Cross-Coupling:
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Other Synthetic Applications:
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Safety Considerations:
Remember to consult relevant literature and safety guidelines when working with this compound. If you need further details or specific references, feel free to ask! 😊
Safety And Hazards
Methyl 4-Iodo-3-(trifluoromethyl)benzoate is classified under the GHS07 hazard class . The hazard statements associated with this compound are H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements are P271, P261, and P280, suggesting that use should be in well-ventilated conditions, breathing dust or fumes should be avoided, and protective gloves/eye protection/face protection should be worn .
properties
IUPAC Name |
methyl 4-iodo-3-(trifluoromethyl)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F3IO2/c1-15-8(14)5-2-3-7(13)6(4-5)9(10,11)12/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUHBVHFIZYIFAP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)I)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F3IO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-iodo-3-(trifluoromethyl)benzoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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